N-(3,4-difluorophenyl)-2,5-dimethyl-3-furamide

• Molecular Formula: C13H11F2NO2
• Molecular Weight: 251.23 g/mol
• IUPAC Name: N-(3,4-difluorophenyl)-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C13H11F2NO2/c1-7-5-10(8(2)18-7)13(17)16-9-3-4-11(14)12(15)6-9/h3-6H,1-2H3,(H,16,17)
• InChI Key: QTELIBWOCPZRKT-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(O1)C)C(=O)NC2=CC(=C(C=C2)F)F

Description

N-(3,4-difluorophenyl)-2,5-dimethyl-3-furamide, also known as DFF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DFF is a furan derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of N-(3,4-difluorophenyl)-2,5-dimethyl-3-furamide is not fully understood, but it has been suggested that this compound may act by inhibiting the activity of enzymes such as COX-2 and PPARγ. In addition, this compound may induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, antitumor, and antifungal activities. In addition, this compound has been shown to induce apoptosis in cancer cells and inhibit the growth of various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3,4-difluorophenyl)-2,5-dimethyl-3-furamide in lab experiments is its potential as a selective COX-2 inhibitor and PPARγ agonist. In addition, this compound has been shown to have low toxicity and high selectivity towards cancer cells. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for N-(3,4-difluorophenyl)-2,5-dimethyl-3-furamide research, including the investigation of its potential as a therapeutic agent for various diseases, the development of more efficient synthesis methods, and the study of its mechanism of action at the molecular level. In addition, the use of this compound as a precursor for the synthesis of various organic materials is an area of interest for materials science research.

Synthesis Methods

N-(3,4-difluorophenyl)-2,5-dimethyl-3-furamide can be synthesized using various methods, including the reaction of 3,4-difluoroaniline with 2,5-dimethylfuran-3-carboxylic acid, the reaction of 3,4-difluoroaniline with 2,5-dimethylfuran-3-carboxylic acid chloride, and the reaction of 3,4-difluoroaniline with 2,5-dimethylfuran-3-carboxylic acid anhydride. The yield of this compound can vary depending on the synthesis method used.

Scientific Research Applications

N-(3,4-difluorophenyl)-2,5-dimethyl-3-furamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, agrochemicals, and materials science. In medicinal chemistry, this compound has been investigated as a potential antitumor agent, a selective COX-2 inhibitor, and a PPARγ agonist. In agrochemicals, this compound has been studied as a potential herbicide and fungicide. In materials science, this compound has been investigated as a potential precursor for the synthesis of various organic materials.